Cas no 1250707-11-9 (Methyl 3-(6-aminohexanamido)propanoate)

• Product Name: Methyl 3-(6-aminohexanamido)propanoate
• CAS No: 1250707-11-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6434928
• PubChem ID: 61252126
• Update Time: 2025-05-19

Methyl 3-(6-aminohexanamido)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS010502743
• methyl 3-(6-aminohexanamido)propanoate
• EN300-7455645
• 1250707-11-9
• Methyl 3-(6-aminohexanamido)propanoate

• Inchi： 1S/C10H20N2O3/c1-15-10(14)6-8-12-9(13)5-3-2-4-7-11/h2-8,11H2,1H3,(H,12,13)
• InChI Key： ILSFBMAIRXCWLW-UHFFFAOYSA-N
• SMILES： O=C(CCCCCN)NCCC(=O)OC

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 3-(6-aminohexanamido)propanoate

Comprehensive Overview of Methyl 3-(6-aminohexanamido)propanoate (CAS No. 1250707-11-9): Properties, Applications, and Innovations

In the rapidly evolving field of chemical research and pharmaceutical development, Methyl 3-(6-aminohexanamido)propanoate (CAS No. 1250707-11-9) has emerged as a compound of significant interest. This ester derivative, characterized by its unique aminohexanamide and propanoate functional groups, is widely studied for its potential applications in drug delivery systems, peptide synthesis, and biodegradable materials. Researchers and industry professionals frequently search for terms like "Methyl 3-(6-aminohexanamido)propanoate synthesis" or "CAS 1250707-11-9 applications," reflecting its growing relevance in both academic and industrial settings.

The molecular structure of Methyl 3-(6-aminohexanamido)propanoate combines a methyl ester moiety with a 6-aminohexanamide side chain, offering versatile reactivity. This design enables its use as a bioconjugation reagent or a crosslinking agent in polymer chemistry. Recent studies highlight its role in enhancing the bioavailability of peptide-based therapeutics, a topic gaining traction due to the rise of personalized medicine and targeted drug delivery. Searches for "aminohexanamide derivatives in drug formulation" underscore its importance in modern pharmacology.

From a synthetic perspective, CAS 1250707-11-9 is often prepared via amide coupling reactions between 6-aminohexanoic acid and methyl 3-aminopropanoate, followed by purification steps to achieve high yields. Its stability under physiological conditions makes it suitable for biocompatible material development, aligning with the global push toward sustainable chemistry. Queries such as "green synthesis of Methyl 3-(6-aminohexanamido)propanoate" reflect this trend.

Beyond pharmaceuticals, Methyl 3-(6-aminohexanamido)propanoate finds utility in cosmetic formulations, where its mild properties and ability to form hydrogels are leveraged for skincare products. The compound's compatibility with biodegradable polymers also positions it as a candidate for eco-friendly packaging solutions, addressing consumer demand for sustainable alternatives. Keywords like "cosmetic-grade aminohexanamide esters" and "biodegradable polymer additives" are increasingly popular in related searches.

Quality control and analytical methods for CAS 1250707-11-9 typically involve HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and consistency. Regulatory compliance, particularly for GMP-certified production, is critical for its adoption in healthcare applications. Discussions around "analytical validation of Methyl 3-(6-aminohexanamido)propanoate" highlight the need for standardized protocols in industrial-scale manufacturing.

In summary, Methyl 3-(6-aminohexanamido)propanoate (CAS No. 1250707-11-9) represents a multifaceted compound with broad applicability across pharmaceuticals, cosmetics, and material science. Its alignment with trends like sustainability, drug delivery innovation, and biocompatibility ensures its continued relevance in scientific and commercial domains. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and life sciences.